Cas no 497256-28-7 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, ethyl ester)

• Product Name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, ethyl ester
• CAS No: 497256-28-7
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 1542667
• Update Time: 2024-08-24

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, ethyl ester

• Inchi： 1S/C15H14N2O6S/c1-2-23-15(18)10-3-8-14(13(9-10)17(19)20)24(21,22)12-6-4-11(16)5-7-12/h3-9H,2,16H2,1H3
• InChI Key： FQFMXQPZLOFCJB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(S(C2=CC=C(N)C=C2)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 350.05732

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 585.3±50.0 °C(Predicted)
• PSA: 129.6
• pka: 0.51±0.10(Predicted)